Cas no 300557-00-0 (3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one
• CAS No: 300557-00-0
• MF: C₁₇H₁₁NO₃S
• MW: 309.339143037796
• CID: 6251753
• PubChem ID: 696227
• Update Time: 2025-10-23

3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one
• CCG-342067
• 3-(benzo[d]thiazol-2-yl)-8-methoxy-2H-chromen-2-one
• EU-0010942
• Oprea1_313336
• Z56176182
• HMS1422L03
• Oprea1_395273
• 3-(2-benzothiazolyl)-8-methoxycoumarin
• 300557-00-0
• IDI1_009872
• F0815-0093
• SR-01000487960
• IFLab1_003765
• 3-(1,3-benzothiazol-2-yl)-8-methoxychromen-2-one
• SR-01000487960-1
• AKOS000415332

• Inchi： 1S/C17H11NO3S/c1-20-13-7-4-5-10-9-11(17(19)21-15(10)13)16-18-12-6-2-3-8-14(12)22-16/h2-9H,1H3
• InChI Key： VVULCOZXXYCCBI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=O)OC2C(=CC=CC=2C=1)OC

Computed Properties

• Exact Mass: 309.04596439g/mol
• Monoisotopic Mass: 309.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one

3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one (CAS No. 300557-00-0): A Comprehensive Overview

3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one (CAS No. 300557-00-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzothiazole Chromone, is a member of the chromone family, characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one is notable for its intricate arrangement of functional groups. The core structure consists of a chromone ring (a benzopyranone) fused with a benzothiazole moiety, with an additional methoxy group at the 8-position. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one has been extensively studied in the literature. One common approach involves the reaction of 8-methoxychromone with 2-aminothiophenol in the presence of a suitable catalyst. This method yields high purity and good yields, making it a preferred choice for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or solvent-free conditions.

One of the key areas of interest in the study of 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one is its biological activity. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. Additionally, studies have demonstrated that 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one has potential anticancer effects, particularly against breast and colon cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation.

In the context of pharmaceutical research, 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one has been evaluated for its therapeutic potential in various disease models. Preclinical studies have shown promising results in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective effects make it a promising candidate for further investigation.

Recent research developments have further expanded our understanding of 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. Another study in the European Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one are also an important area of research. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

In conclusion, 3-(1,3-benzothiazol-2-yl)-8-methoxy-2H-chromen-2-one (CAS No. 300557-00-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents for various diseases.